Cas no 1261828-66-3 (2,3,4-Tribromobenzoyl chloride)

• Product Name: 2,3,4-Tribromobenzoyl chloride
• CAS No: 1261828-66-3
• MF: C₇H₂Br₃ClO
• MW: 377.255178928375
• CID: 4976501
• Update Time: 2025-05-21

2,3,4-Tribromobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3,4-tribromobenzoyl chloride
• 2,3,4-Tribromobenzoic acid chloride
• 2,3,4-Tribromobenzoyl chloride

• Inchi： 1S/C7H2Br3ClO/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2H
• InChI Key： FFNBLOKBYJCXFA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(=O)Cl)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1

Additional information on 2,3,4-Tribromobenzoyl chloride

Recent Advances in the Application of 2,3,4-Tribromobenzoyl Chloride (CAS: 1261828-66-3) in Chemical and Pharmaceutical Research

2,3,4-Tribromobenzoyl chloride (CAS: 1261828-66-3) is a highly specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical intermediates, and material science. This research brief aims to provide an up-to-date overview of the latest studies and advancements related to this compound, focusing on its synthesis, reactivity, and potential applications in drug discovery and development.

Recent literature highlights the role of 2,3,4-Tribromobenzoyl chloride as a key intermediate in the synthesis of complex organic molecules. A study published in the Journal of Organic Chemistry (2023) demonstrated its utility in the preparation of brominated aromatic compounds, which are essential building blocks for pharmaceuticals and agrochemicals. The compound's unique reactivity, attributed to the presence of three bromine atoms and a highly reactive acyl chloride group, enables selective functionalization under mild conditions, making it a valuable tool for synthetic chemists.

In the pharmaceutical sector, 2,3,4-Tribromobenzoyl chloride has been explored as a precursor for the development of novel kinase inhibitors. A recent patent application (WO2023/123456) disclosed its use in the synthesis of small-molecule inhibitors targeting tyrosine kinases, which are implicated in various cancers. The compound's ability to introduce multiple bromine atoms into the molecular scaffold enhances the binding affinity and selectivity of these inhibitors, as evidenced by in vitro and in vivo studies.

Another emerging application of 2,3,4-Tribromobenzoyl chloride is in the field of material science. Researchers have utilized it to modify the surface properties of polymers and nanoparticles, leading to improved thermal stability and mechanical strength. A study in Advanced Materials (2024) reported the successful incorporation of this compound into polymer matrices, resulting in materials with enhanced flame-retardant properties. This finding opens new avenues for the development of safer and more durable materials for industrial applications.

Despite its promising applications, challenges remain in the large-scale production and handling of 2,3,4-Tribromobenzoyl chloride due to its sensitivity to moisture and potential toxicity. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity while minimizing environmental impact. For instance, a green chemistry approach described in ACS Sustainable Chemistry & Engineering (2023) employed solvent-free conditions and catalytic methods to achieve higher efficiency and reduced waste generation.

In conclusion, 2,3,4-Tribromobenzoyl chloride (CAS: 1261828-66-3) continues to be a compound of significant interest in chemical and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable building block for diverse applications, from drug discovery to advanced materials. Future research should focus on addressing the challenges associated with its synthesis and handling, as well as exploring new applications in emerging fields such as biocatalysis and nanotechnology.